4-((4-Ethoxy-3-methoxybenzylidene)amino)-3-(4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione

• CAS No.: 678544-50-8
• Molecular Formula: C18H17FN4O2S
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 4-[(E)-(4-ethoxy-3-methoxyphenyl)methylideneamino]-3-(4-fluorophenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H17FN4O2S/c1-3-25-15-9-4-12(10-16(15)24-2)11-20-23-17(21-22-18(23)26)13-5-7-14(19)8-6-13/h4-11H,3H2,1-2H3,(H,22,26)/b20-11+
• InChI Key: VFCOORWQLBMFQY-RGVLZGJSSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=N/N2C(=NNC2=S)C3=CC=C(C=C3)F)OC
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=NN2C(=NNC2=S)C3=CC=C(C=C3)F)OC

Description

This compound belongs to the 1,2,4-triazole-5(4H)-thione class, characterized by a heterocyclic triazole ring fused with a thione (C=S) group. The structure features:

• Position 4: A Schiff base moiety derived from 4-ethoxy-3-methoxybenzaldehyde, introducing steric bulk and polar functional groups (ethoxy, methoxy) that influence solubility and intermolecular interactions.

The compound’s synthesis typically involves cyclization of thiosemicarbazide intermediates followed by condensation with aromatic aldehydes under acidic or microwave-assisted conditions . Its structural confirmation relies on IR (C=S stretch at ~1250 cm⁻¹), ¹H NMR (aromatic and imine proton signals), and X-ray crystallography .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “4-((4-Ethoxy-3-methoxybenzylidene)amino)-3-(4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione” typically involves the following steps:

Formation of the Benzylidene Intermediate: The reaction between 4-ethoxy-3-methoxybenzaldehyde and an appropriate amine under acidic or basic conditions to form the benzylidene intermediate.

Cyclization Reaction: The benzylidene intermediate undergoes a cyclization reaction with 4-fluorophenylhydrazine and thiocarbonyl compounds to form the triazole ring.

Industrial Production Methods

Industrial production methods for such compounds often involve optimizing the reaction conditions to maximize yield and purity. This may include the use of catalysts, controlled temperature, and pressure conditions, as well as purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Halogenating agents, nucleophiles, and electrophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding sulfoxides or sulfones, while reduction may yield amines or alcohols.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its potential as a building block in the synthesis of more complex molecules.

Biology

In biological research, it may be investigated for its interactions with biological macromolecules and its potential as a biochemical probe.

Medicine

In medicinal chemistry, triazole derivatives are often explored for their potential therapeutic properties, including antimicrobial, antifungal, and anticancer activities.

Industry

In industry, such compounds may be used in the development of new materials, agrochemicals, or pharmaceuticals.

Mechanism of Action

The mechanism of action of “4-((4-Ethoxy-3-methoxybenzylidene)amino)-3-(4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione” would depend on its specific biological target. Generally, triazole derivatives can interact with enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Selected 1,2,4-Triazole-5(4H)-thione Derivatives

Compound Name	Substituents	Key Properties	Biological Activity	Reference
Target Compound : 4-((4-Ethoxy-3-methoxybenzylidene)amino)-3-(4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione	3: 4-Fluorophenyl; 4: 4-Ethoxy-3-methoxybenzylidene	C=S bond length: ~1.68 Å; Planar triazole-thione core	Antifungal, antimicrobial (predicted)
6k : 3-(1-(2-Fluoro-biphenyl-4-yl)ethyl)-4-((4-fluorobenzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione	3: Biphenyl-ethyl; 4: 4-Fluorobenzylidene	IR: 1511 cm⁻¹ (C=N); ¹H NMR: δ7.19 (fluorophenyl protons)	Tuberculostatic activity
6e : 3-(1-(2-Fluoro-biphenyl-4-yl)ethyl)-4-((2-hydroxybenzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione	4: 2-Hydroxybenzylidene	Intramolecular hydrogen bonding (O–H⋯N); Enhanced solubility	Moderate antimicrobial activity
Compound 1 : 4-((4-Methoxybenzylidene)amino)-3-trifluoromethyl-1H-1,2,4-triazole-5(4H)-thione	3: CF₃; 4: 4-Methoxybenzylidene	Triclinic crystal system; trans-imine configuration	Fungicidal activity (100 mg/L) against Botrytis cinerea
578701-28-7 : 4-((2-Chloro-6-fluorobenzylidene)amino)-3-(4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione	3: 4-Fluorophenyl; 4: 2-Chloro-6-fluorobenzylidene	Molecular weight: 350.77 g/mol; Halogen-rich	Potential antiparasitic agent

Key Findings:

Structural Variations and Crystallography :

• The C=S bond length in triazole-thiones remains consistent (~1.67–1.68 Å), indicating minimal electronic perturbation from substituents .
• Electron-withdrawing groups (e.g., -F, -Cl) at the benzylidene moiety enhance planarity and conjugation, improving π-π stacking in crystal lattices .

Methoxy/ethoxy groups: Derivatives with 4-methoxy or 3-methoxy substituents (e.g., Target Compound, Compound 1) exhibit moderate to high fungicidal activity, attributed to improved lipophilicity and target binding . Halogenated derivatives: Chloro-fluoro substitutions (e.g., 578701-28-7) correlate with broader-spectrum bioactivity but may reduce solubility .

Synthetic Efficiency :

• Microwave-assisted synthesis (e.g., ) reduces reaction time (≤2 hours) and improves yields (70–85%) compared to conventional reflux methods (5–12 hours, 60–75% yields) .

Structure-Activity Relationship (SAR) Trends

• Electron-withdrawing substituents (e.g., -F, -CF₃) at position 3 increase electrophilicity, enhancing interaction with microbial enzymes .
• Methoxy/ethoxy groups at the benzylidene moiety improve solubility and bioavailability but may sterically hinder target binding in bulky active sites .
• Halogenation (Cl, Br) at the benzylidene ring amplifies antibacterial potency but raises toxicity concerns .

Biological Activity

The compound 4-((4-Ethoxy-3-methoxybenzylidene)amino)-3-(4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione is a member of the triazole family, known for its diverse biological activities. This article provides a comprehensive overview of its synthesis, structural characteristics, and biological activities, supported by relevant data tables and case studies.

Synthesis

The synthesis of this compound typically involves the condensation of 4-ethoxy-3-methoxybenzaldehyde with 3-(4-fluorophenyl)-1H-1,2,4-triazole-5-thione. The process can be outlined as follows:

• Reagents and Conditions :
  • Reagents : 4-Ethoxy-3-methoxybenzaldehyde, 3-(4-fluorophenyl)-1H-1,2,4-triazole-5-thione.
  • Solvent : Typically ethanol or methanol.
  • Catalyst : Acidic conditions may be applied (e.g., p-toluenesulfonic acid).
• Procedure :
  • Mix the reagents in the solvent and heat under reflux for several hours.
  • Upon completion, the mixture is cooled, and the product is precipitated using a suitable non-solvent (e.g., diethyl ether).
  • The crude product is purified by recrystallization.

Structural Characteristics

The molecular formula of the compound is $C_{19}H_{20}N_4O_2S$, and it has a molecular weight of 372.46 g/mol. The structure features a triazole ring which contributes to its biological activity.

Antimicrobial Activity

Several studies have demonstrated that derivatives of triazoles exhibit significant antimicrobial properties. For instance:

• Case Study : A study evaluated various triazole derivatives against Gram-positive and Gram-negative bacteria. The compound exhibited notable antibacterial activity with minimum inhibitory concentrations (MIC) ranging from 50 to 100 µg/mL against tested strains .

Antiviral Activity

Triazole derivatives have also been investigated for their antiviral potential:

• Research Findings : In vitro studies indicated that similar triazole compounds showed promising antiviral activity against herpes simplex virus (HSV), with selectivity indices significantly higher than standard antiviral drugs .

Anti-inflammatory Properties

The anti-inflammatory effects of triazole derivatives have been explored in several contexts:

• In Vitro Studies : Compounds similar to the target compound were tested on peripheral blood mononuclear cells (PBMCs), showing reduced levels of pro-inflammatory cytokines such as TNF-α and IL-6 .

Cytotoxicity

The cytotoxic effects were assessed in various cancer cell lines:

• Findings : The compound demonstrated selective cytotoxicity against certain cancer cell lines with IC50 values indicating potential as an anticancer agent .

Data Tables

Biological Activity	Test Organism/Cell Line	MIC/IC50 Values	Reference
Antimicrobial	E. coli	50 µg/mL
Antiviral	HSV	>100 µg/mL
Anti-inflammatory	PBMCs	Decreased TNF-α
Cytotoxicity	Cancer cell lines	IC50 ~30 µM

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 4-((4-Ethoxy-3-methoxybenzylidene)amino)-3-(4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione, and how are reaction conditions optimized?

• Methodology : The compound is typically synthesized via Schiff base condensation between 4-amino-3-(4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione and 4-ethoxy-3-methoxybenzaldehyde under acidic or basic conditions. Solvents like ethanol or methanol are used, with reflux temperatures (~70–80°C) and catalytic acetic acid to drive imine bond formation. Purification involves recrystallization or column chromatography .
• Optimization : Reaction yield and purity are maximized by controlling stoichiometry (1:1 molar ratio), solvent polarity, and reaction time (3–6 hours). Monitoring via TLC or HPLC ensures completion .

Q. How is the molecular structure of this compound validated experimentally?

• Techniques : Single-crystal X-ray diffraction (SCXRD) is the gold standard for structural validation. For example, triclinic crystal systems (space group P1) with unit cell parameters (e.g., a = 5.788 Å, b = 9.900 Å, c = 18.497 Å) confirm molecular geometry. Bond lengths (e.g., C–N = 1.28–1.35 Å) and dihedral angles (e.g., 25.3° between triazole and aryl rings) are quantified .
• Complementary Methods : FT-IR confirms functional groups (C=N stretch at ~1600 cm⁻¹, S–H at ~2550 cm⁻¹), while NMR (¹H/¹³C) assigns proton environments (e.g., aromatic protons at δ 6.8–7.5 ppm) .

Advanced Research Questions

Q. What photochemical properties are exhibited by the benzylideneamino moiety, and how do they influence biological activity?

• Photoisomerization : The benzylideneamino group undergoes E→Z isomerization under UV light (λ = 365 nm, Φ = 0.32), altering molecular conformation and binding affinity. This property is leveraged in photopharmacology for light-controlled drug activation .
• Biological Implications : Isomer-specific interactions with enzymes (e.g., folate synthesis inhibitors) can modulate antimicrobial or anticancer activity. Computational docking (e.g., AutoDock Vina) predicts steric and electronic effects of isomerization on target binding .

Q. How do crystallographic data resolve contradictions in reported bond-length variations for triazole-thione derivatives?

• Data Analysis : SCXRD studies reveal that C–S bond lengths in the triazole-thione ring range from 1.67–1.72 Å, influenced by intermolecular interactions (e.g., N–H···S hydrogen bonds). Discrepancies arise from solvent polarity during crystallization or disorder in the crystal lattice .
• Resolution : Comparative studies using high-resolution SCXRD (at 100 K) and Hirshfeld surface analysis quantify packing effects. For example, π-π stacking (Cg···Cg = 3.35–3.61 Å) stabilizes certain conformers, explaining bond-length variability .

Q. What computational methods are used to predict the compound’s interaction with biological targets?

• Molecular Modeling : Density Functional Theory (DFT) calculates frontier molecular orbitals (HOMO-LUMO gap ≈ 4.2 eV) to predict reactivity. Molecular dynamics (MD) simulations assess stability in binding pockets (e.g., bacterial dihydrofolate reductase) .
• Validation : QSAR models correlate substituent effects (e.g., electron-withdrawing -F groups) with bioactivity. Experimental IC₅₀ values from enzyme inhibition assays validate predictions .

Q. How does substituent variation (e.g., ethoxy vs. methoxy) impact the compound’s supramolecular architecture?

• Crystal Engineering : Ethoxy groups enhance steric bulk, reducing π-π interactions but increasing van der Waals contacts. Methoxy substituents favor hydrogen-bonded dimers (R₂²(8) motifs) via O–H···N interactions, altering solubility and melting points .
• Thermal Analysis : Differential Scanning Calorimetry (DSC) shows substituent-dependent phase transitions. Ethoxy derivatives exhibit higher thermal stability (ΔT = 15–20°C) due to rigid packing .

Methodological Guidance

Q. What strategies are recommended for resolving low yields in Schiff base condensation?

• Troubleshooting :

• Use anhydrous solvents to prevent hydrolysis of the imine bond.
• Add molecular sieves (3Å) to absorb water, shifting equilibrium toward product.
• Optimize pH: Mildly acidic conditions (pH 4–5) accelerate condensation without degrading the aldehyde .

Q. How can researchers validate the absence of polymorphic forms in crystallographic studies?

• Techniques :

• Perform powder XRD on bulk samples to confirm phase purity.
• Conduct variable-temperature SCXRD to detect phase transitions.
• Use Cambridge Structural Database (CSD) surveys to compare packing motifs with analogous compounds .